Cas no 2034316-06-6 (N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride)

• Product Name: N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034316-06-6
• MF: C₁₃H₉ClF₂N₂OS
• MW: 314.738167524338
• CID: 5378723
• Update Time: 2025-06-18

N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C13H8F2N2OS.ClH/c14-9-1-2-10(15)11(5-9)16-13-17-12(7-19-13)8-3-4-18-6-8;/h1-7H,(H,16,17);1H
• InChI Key： VQGHWUFEKOWSBT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=COC=2)N=C1NC1=CC(F)=CC=C1F.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride

N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034316-06-6 represents a fascinating molecule in the realm of chemical biology, specifically characterized by its structural motif of a thiazole ring fused with a furan moiety, further functionalized with a 2,5-difluorophenyl group. This unique arrangement of heterocyclic structures and substituents imparts distinct chemical and biological properties, making it a subject of intense interest in pharmaceutical research and development. The hydrochloride salt form enhances the compound's solubility and stability, facilitating its application in various experimental and industrial settings.

In recent years, there has been growing attention on the therapeutic potential of molecules incorporating the thiazole scaffold. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the furan ring in N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride introduces additional reactivity and binding capabilities, which can be exploited to modulate biological pathways. Specifically, the 2,5-difluorophenyl group enhances electronic properties and potential interactions with biological targets, making this compound a promising candidate for drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atoms in the 2,5-difluorophenyl moiety can influence both the metabolic stability and binding affinity of a molecule to its target protein. This has been particularly observed in kinase inhibitors, where fluorine substitution can lead to improved pharmacokinetic profiles. The incorporation of such fluorinated groups into heterocyclic systems like thiazole has opened new avenues for designing more potent and selective therapeutic agents.

The structural features of N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride also make it an interesting candidate for exploring novel mechanisms of action. For instance, the thiazole ring is known to interact with various biological targets through hydrogen bonding and hydrophobic interactions. When combined with the furan moiety, which can engage in π-stacking interactions, this compound may exhibit unique binding properties that could be exploited in drug design. Such interactions are crucial for achieving high affinity and specificity in molecular recognition processes.

Moreover, the hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Solubility plays a pivotal role in drug absorption and distribution within the body, making it one of the key parameters considered during drug development. By improving solubility through salt formation, researchers can enhance the bioavailability of N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride, potentially leading to more effective therapeutic outcomes.

In conclusion, N-(2,5-difluorophenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine:hydrochloride (CAS no. 2034316-06-6) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic scaffolds and functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in developing next-generation therapeutics that address unmet medical needs.